Cas no 2228770-50-9 (2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methoxypropan-1-amine
• CAS No: 2228770-50-9
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• CID: 5939103
• PubChem ID: 165964485
• Update Time: 2025-06-08

2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methoxypropan-1-amine
• 2228770-50-9
• EN300-1992329

• Inchi： 1S/C8H14ClN3O/c1-8(4-10,13-3)6-7(9)11-5-12(6)2/h5H,4,10H2,1-3H3
• InChI Key： TWMJWOQKPCNPDA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)(CN)OC)N(C)C=N1

Computed Properties

• Exact Mass: 203.0825398g/mol
• Monoisotopic Mass: 203.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methoxypropan-1-amine

Professional Introduction to Compound with CAS No. 2228770-50-9 and Product Name: 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methoxypropan-1-amine

The compound with the CAS number 2228770-50-9 and the product name 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methoxypropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a 4-chloro-substituted imidazole ring and a methoxypropylamine moiety makes it a versatile intermediate for synthesizing novel bioactive molecules.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. The 4-chloro-1-methyl-1H-imidazol-5-yl group in this compound is particularly noteworthy, as it serves as a crucial pharmacophore for modulating various biological pathways. Research has demonstrated that imidazole-based compounds can interact with multiple targets, including enzymes and receptors, thereby influencing cellular processes. The 2-methoxypropan-1-amine side chain further enhances the compound's solubility and bioavailability, making it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential in the development of therapeutic agents targeting neurological disorders. Studies have shown that imidazole derivatives can exhibit neuroprotective properties by inhibiting oxidative stress and modulating neurotransmitter systems. The 4-chloro substituent may enhance binding affinity to specific neurological targets, while the 2-methoxypropylamine group contributes to metabolic stability. These features make the compound a promising candidate for preclinical studies aimed at identifying new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Additionally, the compound has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. The structural motifs present in this molecule can interact with inflammatory pathways by modulating cytokine production and immune cell function. Preliminary in vitro studies have indicated that derivatives of this compound may suppress pro-inflammatory cytokine release, suggesting their potential as anti-inflammatory agents. Further research is warranted to elucidate the exact mechanisms of action and to optimize synthetic routes for large-scale production.

The synthesis of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methoxypropan-1-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the imidazole ring through condensation reactions, followed by chlorination and methoxylation at specific positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce functional groups with high precision. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate compounds and ensuring the final product meets stringent quality standards.

In conclusion, the compound with CAS number 2228770-50-9 and product name 2-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methoxypropan-1-amine represents a significant contribution to pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for imidazole derivatives, this compound is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.